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Compound of Interest

Compound Name: Nafadotride

Cat. No.: B131982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nafadotride is a potent and selective antagonist of the dopamine D3 receptor, a G protein-

coupled receptor primarily expressed in the limbic regions of the brain.[1][2] Its selectivity for

the D3 receptor over other dopamine receptor subtypes makes it a valuable tool for

investigating the role of this receptor in various physiological and pathological processes,

including neuropsychiatric disorders.[1][3] These application notes provide a detailed protocol

for the preparation of nafadotride solutions suitable for intraperitoneal (i.p.) injection in rodent

models, a common administration route in preclinical research.[4]
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Property Value

Molecular Formula C₂₂H₂₇N₃O₂

Molecular Weight 365.47 g/mol

Appearance Solid

Storage Store at -20°C

Data sourced from publicly available chemical supplier information.

Table 2: Recommended Dosage and Vehicle for
Intraperitoneal Injection

Species
Dosage Range
(mg/kg)

Recommended
Vehicle

Injection Volume
(ml/kg)

Rat 0.75 - 3
20% DMSO in sterile

saline
Up to 10

Mouse 0.1 - 100
20% DMSO in sterile

saline
Up to 10

Dosage ranges are based on published in vivo studies. The recommended vehicle is based on

common practices for administering hydrophobic compounds intraperitoneally.

Experimental Protocols
Protocol for Preparation of Nafadotride Solution (1
mg/mL for a 1 mg/kg dose in a 250g rat)
Materials:

Nafadotride powder

Dimethyl sulfoxide (DMSO), sterile

0.9% Sodium Chloride (sterile saline)
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Sterile 1.5 mL or 2 mL microcentrifuge tubes

Sterile syringes (1 mL and 5 mL)

Sterile needles (e.g., 25-27G)

Vortex mixer

Calibrated scale

Procedure:

Calculate the required amount of nafadotride:

For a 250 g (0.25 kg) rat receiving a 1 mg/kg dose, the total required dose is 0.25 mg.

To minimize injection volume and ensure accurate dosing, a stock solution is

recommended. For this protocol, we will prepare a 1 mg/mL stock solution.

Prepare the vehicle (20% DMSO in saline):

In a sterile tube, aseptically mix 0.2 mL of sterile DMSO with 0.8 mL of sterile saline to

prepare 1 mL of the vehicle.

Scale up the volume as needed for the number of animals in the study.

Dissolve nafadotride:

Weigh 1 mg of nafadotride powder and place it into a sterile microcentrifuge tube.

Add 1 mL of the 20% DMSO in saline vehicle to the tube.

Vortex the solution thoroughly until the nafadotride is completely dissolved. The solution

should be clear and free of visible particles. Gentle warming (to no more than 37°C) may

aid in dissolution if necessary.

Dose Calculation and Administration:

The final concentration of the prepared solution is 1 mg/mL.
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For a 1 mg/kg dose in a 250 g rat, the injection volume will be 0.25 mL (250 µL).

Draw the calculated volume into a sterile 1 mL syringe fitted with a 25-27G needle.

Administer the solution via intraperitoneal injection into the lower right quadrant of the

abdomen to avoid puncturing the cecum or bladder.

Stability and Storage:

It is recommended to prepare fresh nafadotride solutions on the day of use.

If short-term storage is necessary, store the solution at 2-8°C, protected from light, for no

longer than 24 hours.

For longer-term storage of a stock solution in 100% DMSO, it is advisable to store it at

-20°C. However, the stability of nafadotride in a DMSO/saline mixture over extended

periods has not been formally reported and should be used with caution.

Mandatory Visualization
Dopamine D3 Receptor Signaling Pathway
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Caption: Mechanism of action of Nafadotride on the Dopamine D3 receptor signaling pathway.
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Experimental Workflow for Nafadotride Solution
Preparation and Injection
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Caption: Workflow for preparing and administering nafadotride solution for in vivo studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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